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Compound of Interest

Compound Name: Acid green 22
CAS No.: 5863-51-4
Cat. No.: B1609151
Get Quote
. J

Executive Summary

Acid Green 22 (CAS: 5863-51-4), a triphenylmethane dye, presents specific handling
challenges primarily related to its physical form (fine powder) and potential for biological
staining/irritation.[1] While often lacking a severe GHS classification in some jurisdictions due to
limited toxicological data, the Precautionary Principle mandates it be treated as a potential
respiratory sensitizer and mucous membrane irritant.[1]

This guide moves beyond generic safety advice, providing a specific logistical framework for
researchers using Acid Green 22 in histology, textile research, or pH indicator applications.[1]
The core objective is Zero-Contact/Zero-Dust operation.

Chemical Intelligence & Risk Assessment

Before handling, verify the identity of your material against these parameters to ensure this
protocol applies.
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Parameter

Specification

Operational Implication

Chemical Name

Acid Green 22 (Alkaliechtgriin
10G)

Triphenylmethane class;
structure implies potential for
oxidative stress on tissues if
absorbed.[1]

CAS Number

5863-51-4

CRITICAL: Do not confuse
with Acid Green 25
(Anthraquinone) or Acid Green
1 (Nitroso).[1][2]

Physical Form

Dark Green Powder

High potential for

aerosolization during weighing.

[1]

Solubility

Soluble in Water, Ethanol

Spills in wet areas will spread

rapidly; containment is vital.[1]

Stability

Acid/Heat Sensitive

Avoid strong oxidizers; store

away from heat sources.[1]

Primary Hazards:

 Inhalation: Fine particulates can deeply penetrate lung tissue.[1]

o Contact: Strong staining agent; difficult to remove from skin and porous surfaces.[1]

e Unknowns: As a "data-poor" chemical, assume potential mutagenicity common to some

triphenylmethane derivatives until proven otherwise.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on material compatibility and permeation resistance

specific to organic salt dyes.
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Protection Zone

Recommended Equipment

Technical Rationale

Hand Protection

Nitrile Gloves (Double-
Glove)lnner: 4 mil
(0.20mm)Outer:[1] 5-8 mil
Extended Cuff

Latex is permeable to some
organic dye solutions.[1]
Double-gloving allows the
outer layer to be stripped
immediately upon staining,

preventing permeation.[1]

Eye/Face

Chemical Splash
Goggles(ANSI z87.1+ D3
rating)

Safety glasses are insufficient
for fine powders which can
bypass side shields via air

currents.[1]

Respiratory

N95 or P100 Respirator(If

handling outside Fume Hood)

Essential if weighing >100mg
of dry powder where static
electricity may disperse

particles.[1]

Body

Tyvek® Lab Coat or
Apron(Closed front)

Cotton lab coats absorb dye
solutions, keeping the hazard
against the skin.[1] Impervious

aprons prevent this.[1]

Operational Protocol: The "Zero-Dust" Workflow

The most critical moment in handling Acid Green 22 is the transition from the stock container

to the balance.[1]

Phase A: Preparation

» Static Control: Use an anti-static gun or wipe on the weighing boat and spatula.[1]

Triphenylmethane powders are highly static-prone.[1]

o Workspace: Cover the balance area with a disposable absorbent pad (plastic side down) to

visualize and contain micro-spills.[1]

Phase B: Weighing & Solubilization

e Do not dump powder.[1] Tap the spatula gently.[1]
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» Immediate Wetting: Once the powder is in the receiving vessel, add the solvent immediately
to suppress dust.[1] Do not transport dry powder across the lab if possible.[1]

Phase C: Visualization of Workflow

5. Add Solvent

1. Don PPE . Static Elimination feighin
(Double Nitrile + Goggles) i-static Gun/Wi nside Fume Hoo (Immediate Dust Suppression)

Click to download full resolution via product page

Figure 1: The "Zero-Dust" protocol emphasizes immediate solvation to eliminate inhalation
risks associated with dry powder transport.[1][3][4]

Emergency Response & Disposal
Spill Management

Acid Green 22 spills are highly visible but can be persistent.[1]

o Dry Spill: Do NOT use wet paper towels initially.[1] This will create a large dye stain.[1] Use a
HEPA vacuum or dry sweep into a dust pan using a card.[1]

o Wet Spill: Absorb with vermiculite or clay pads.[1]

o Decontamination: Use a 10% bleach solution or a specialized detergent (e.g., Alconox) to
degrade the chromophore if staining persists on bench surfaces.[1]

Waste Disposal

o Classification: Treat as Hazardous Chemical Waste.[1]

e Segregation: Do not mix with strong oxidizers (e.qg., nitric acid waste) as this may cause
exothermic decomposition.[1]

o Labeling: Clearly label as "Aqueous Solution containing Acid Green 22 (Triphenylmethane
Dye)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1609151?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

